Cas no 2172452-07-0 (1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172452-07-0
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 6276519
• PubChem ID: 165758934
• Update Time: 2025-05-19

1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1593893
• 2172452-07-0

• Inchi： 1S/C12H20N4O/c1-8(2)11-10(12(13)17)14-15-16(11)9-6-4-3-5-7-9/h8-9H,3-7H2,1-2H3,(H2,13,17)
• InChI Key： HIEGVPHLHDWITG-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(C)C)N(C2CCCCC2)N=N1)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Research Briefing on 1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 2172452-07-0)

1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 2172452-07-0) is a novel triazole-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclohexyl and isopropyl substituents, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, pharmacokinetic properties, and biological activities, positioning it as a candidate for further drug development.

The synthesis of 1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a cornerstone of click chemistry. This method ensures high yield and regioselectivity, making it suitable for scalable production. Recent advancements in synthetic methodologies have further optimized the process, reducing side reactions and improving purity. The compound's structural features, including the triazole ring and carboxamide group, contribute to its stability and bioavailability, which are critical for in vivo applications.

In terms of biological activity, 1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide has demonstrated notable efficacy in preclinical studies. For instance, it has been identified as a potent inhibitor of certain kinases involved in inflammatory pathways. In vitro assays have shown that the compound effectively suppresses the activity of these kinases at nanomolar concentrations, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to penetrate cell membranes and exhibit low cytotoxicity makes it a promising candidate for further pharmacological evaluation.

Recent research has also highlighted the compound's potential in targeting neurodegenerative diseases. Studies have indicated that 1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide can modulate the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. By interfering with the peptide aggregation process, the compound may reduce neurotoxicity and slow disease progression. These findings have spurred interest in developing derivatives with enhanced blood-brain barrier permeability and improved binding affinity.

Despite these promising results, challenges remain in the development of 1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide as a therapeutic agent. Pharmacokinetic studies have revealed that the compound undergoes rapid metabolism in the liver, leading to a short half-life in vivo. Researchers are currently exploring structural modifications to enhance metabolic stability without compromising bioactivity. Furthermore, the compound's selectivity for specific biological targets needs to be further refined to minimize off-target effects.

In conclusion, 1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide represents a promising scaffold for drug discovery, with applications ranging from anti-inflammatory therapies to neurodegenerative disease treatment. Ongoing research aims to address its pharmacokinetic limitations and optimize its therapeutic potential. As the field advances, this compound and its derivatives may pave the way for novel treatments in chemical biology and medicine.